molecular formula C25H30N2O2S B11345504 1-[4-(1,3-Benzothiazol-2-yl)piperidin-1-yl]-2-[5-methyl-2-(propan-2-yl)phenoxy]propan-1-one

1-[4-(1,3-Benzothiazol-2-yl)piperidin-1-yl]-2-[5-methyl-2-(propan-2-yl)phenoxy]propan-1-one

Cat. No.: B11345504
M. Wt: 422.6 g/mol
InChI Key: APKYRLHGODKXIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Compound A , is a synthetic organic compound with a complex structure. Let’s break down its features:

    Chemical Formula: CHNOS

    Molecular Weight: 412.56 g/mol

    IUPAC Name: 1-[4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-[5-methyl-2-(propan-2-yl)phenoxy]propan-1-one

Preparation Methods

Synthetic Routes::

    Condensation Reaction:

    Industrial Production:

Chemical Reactions Analysis

Compound A undergoes various chemical reactions:

    Oxidation: It can be oxidized to form an oxo group.

    Reduction: Reduction of the ketone group yields the corresponding alcohol.

    Substitution: The piperidine nitrogen can participate in nucleophilic substitution reactions.

    Common Reagents and Conditions:

    Major Products:

Scientific Research Applications

Compound A finds applications in:

Mechanism of Action

  • Compound A likely interacts with specific molecular targets.
  • Further studies are needed to elucidate its precise mechanism.
  • Potential pathways include inhibition of enzymes or modulation of cellular processes.

Comparison with Similar Compounds

    Similar Compounds:

    Uniqueness of Compound A:

Properties

Molecular Formula

C25H30N2O2S

Molecular Weight

422.6 g/mol

IUPAC Name

1-[4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-2-(5-methyl-2-propan-2-ylphenoxy)propan-1-one

InChI

InChI=1S/C25H30N2O2S/c1-16(2)20-10-9-17(3)15-22(20)29-18(4)25(28)27-13-11-19(12-14-27)24-26-21-7-5-6-8-23(21)30-24/h5-10,15-16,18-19H,11-14H2,1-4H3

InChI Key

APKYRLHGODKXIM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C(C)C)OC(C)C(=O)N2CCC(CC2)C3=NC4=CC=CC=C4S3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.